Cas no 2228727-16-8 (2-3-chloro-4-(trifluoromethyl)phenyl-2-methoxypropan-1-amine)

• Product Name: 2-3-chloro-4-(trifluoromethyl)phenyl-2-methoxypropan-1-amine
• CAS No: 2228727-16-8
• MF: C₁₁H₁₃ClF₃NO
• MW: 267.675232648849
• CID: 6550934
• PubChem ID: 165630331
• Update Time: 2025-09-27

2-3-chloro-4-(trifluoromethyl)phenyl-2-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-3-chloro-4-(trifluoromethyl)phenyl-2-methoxypropan-1-amine
• 2-[3-chloro-4-(trifluoromethyl)phenyl]-2-methoxypropan-1-amine
• 2228727-16-8
• EN300-1941420

• Inchi： 1S/C11H13ClF3NO/c1-10(6-16,17-2)7-3-4-8(9(12)5-7)11(13,14)15/h3-5H,6,16H2,1-2H3
• InChI Key： ODQKTLDFLDVQFZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=CC(=C1)C(C)(CN)OC

Computed Properties

• Exact Mass: 267.0637762g/mol
• Monoisotopic Mass: 267.0637762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-3-chloro-4-(trifluoromethyl)phenyl-2-methoxypropan-1-amine

Introduction to 2-3-chloro-4-(trifluoromethyl)phenyl-2-methoxypropan-1-amine (CAS No. 2228727-16-8)

2-3-chloro-4-(trifluoromethyl)phenyl-2-methoxypropan-1-amine, identified by its Chemical Abstracts Service (CAS) number 2228727-16-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of aromatic amines characterized by a unique structural motif that includes a chloro-substituted phenyl ring and a trifluoromethyl group, which are known for their potential in modulating biological pathways.

The structural features of 2-3-chloro-4-(trifluoromethyl)phenyl-2-methoxypropan-1-amine make it a promising candidate for further investigation in drug discovery. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring enhances its reactivity and binding affinity to biological targets. Specifically, the chloro and trifluoromethyl substituents contribute to its metabolic stability, while the methoxy group on the propanamine side chain introduces hydrophilicity, which can be advantageous for pharmacokinetic properties.

In recent years, there has been a growing interest in the development of novel compounds that exhibit potent activity against various diseases, particularly in oncology and inflammatory disorders. The structural framework of 2-3-chloro-4-(trifluoromethyl)phenyl-2-methoxypropan-1-amine aligns well with the criteria for such compounds, as it incorporates elements that have been shown to interact effectively with key enzymes and receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The aromatic core can serve as a scaffold for further functionalization, allowing chemists to explore a wide range of derivatives with tailored biological activities. This flexibility makes 2-3-chloro-4-(trifluoromethyl)phenyl-2-methoxypropan-1-amine an invaluable tool in synthetic organic chemistry and drug design.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their enhanced bioavailability and metabolic stability. The trifluoromethyl group, in particular, is known to improve binding affinity and reduce susceptibility to degradation by metabolic enzymes. These properties have been leveraged in the development of several FDA-approved drugs, underscoring the significance of fluorinated motifs in modern drug discovery.

The methoxy-substituted propanamine moiety in 2-3-chloro-4-(trifluoromethyl)phenyl-2-methoxypropan-1-amine also contributes to its pharmacological profile. This group can influence solubility, permeability, and overall pharmacokinetic behavior, making it essential for optimizing drug delivery systems. Researchers have demonstrated that modifications at this position can significantly alter the compound's interaction with biological targets, providing a strategic point for fine-tuning therapeutic efficacy.

In the context of oncology research, 2-3-chloro-4-(trifluoromethyl)phenyl-2-methoxypropan-1-amine has been investigated for its potential as an inhibitor of kinases and other enzymes involved in tumor growth and progression. Preclinical studies have shown that compounds with similar structural features can disrupt signaling pathways critical for cancer cell survival. While further research is needed to fully elucidate its mechanisms of action, these preliminary findings suggest that this compound may have therapeutic potential in oncology applications.

The synthesis of 2-3-chloro-4-(trifluoromethyl)phenyl-2-methoxypropan-1-am ine presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful consideration during the synthetic route design to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one with precision and efficiency.

One particularly noteworthy aspect of this compound's synthesis is the incorporation of the trifluoromethyl group. Traditional methods for introducing fluorine atoms often involve harsh conditions or expensive reagents. However, recent innovations in fluorination chemistry have provided more sustainable and cost-effective alternatives. These advancements have not only improved the accessibility of fluorinated compounds but also expanded their utility in pharmaceutical applications.

The role of computational chemistry in designing and optimizing molecules like 2 -3-chloro -4 -(trifluoromethyl )phenyl - 2 -meth oxypropan - 1 - am ine cannot be overstated. Molecular modeling techniques allow researchers to predict how different structural modifications will affect biological activity before conducting costly wet-lab experiments. This approach has accelerated drug discovery pipelines significantly by enabling rapid screening and prioritization of promising candidates.

In conclusion, 2 -3 - chloro - 4 -(trifluoromethyl )phenyl - 2 -meth oxypropan - 1 - am ine (CAS No . 2228727 -16 -8 ) represents an exciting opportunity for researchers exploring new therapeutic agents . Its unique structural features , combined with its potential as an intermediate , make it a valuable asset in both academic research and industrial drug development . As our understanding of biological pathways continues to evolve , compounds like this one will play an increasingly important role in addressing unmet medical needs . p >